Cas no 2396-60-3 (4-Methoxyazobenzene)

4-Methoxyazobenzene is an aromatic azo compound characterized by the presence of a methoxy group (–OCH₃) attached to the azobenzene core. This derivative exhibits notable photophysical properties, including reversible trans-cis isomerization upon light exposure, making it useful in photoresponsive applications such as molecular switches and optical storage systems. Its stability under ambient conditions and tunable electronic properties further enhance its utility in materials science and organic synthesis. The methoxy substituent influences the compound's solubility and polarity, facilitating its incorporation into polymeric matrices or liquid crystalline systems. These attributes make 4-Methoxyazobenzene a valuable compound for research in photochemistry and advanced functional materials.
4-Methoxyazobenzene structure
4-Methoxyazobenzene structure
Product Name:4-Methoxyazobenzene
CAS No:2396-60-3
MF:C13H12N2O
MW:212.247182846069
MDL:MFCD00039804
CID:84292
PubChem ID:24883410
Update Time:2025-06-07

4-Methoxyazobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxyphenyl)-2-phenyldiazene
    • p-Phenylazoanisole
    • 4-Methoxyazobenzene
    • (4-Methoxy-phenyl)-phenyl-diazen
    • (4-methoxy-phenyl)-phenyl-diazene
    • 4-(Benzeneazo)anisole
    • 4-Benzolazo-phenol-methylaether
    • 4-Methoxy-azobenzol
    • 4-Methylsalicylic acid
    • 4-PHENYLAZOANISOLE
    • METHOXYAZOBENZENE
    • p-(Phenylazo)anisol
    • PARA-METHOXYAZOBENZENE
    • P-METHOXYAZOBENZENE
    • 4-(Phenylazo)anisole
    • NSC 16044
    • (E)-(4-methoxyphenyl)(phenyl)diazene
    • NSC16044
    • AKOS016843874
    • (E)-4-Methoxyazobenzene
    • NSC-16044
    • Diazene, (4-methoxyphenyl)phenyl-, (Z)-
    • DTXSID00870967
    • (4-methoxyphenyl)-phenyldiazene
    • 4-Methoxyazobenzene, >=99.0%
    • LGCRPKOHRIXSEG-PFONDFGASA-N
    • P0142
    • 1-(4-Methoxyphenyl)-2-phenyldiazene #
    • W-202003
    • Diazene, (4-methoxyphenyl)phenyl-
    • AS-62196
    • p-Methoxyazobenzol
    • LS-14193
    • Azobenzene, 4-methoxy-, (Z)-
    • Anisole, p-(phenylazo)-
    • D91910
    • SCHEMBL1405134
    • SY049428
    • EINECS 219-250-9
    • (Z)-1-(4-Methoxyphenyl)-2-phenyldiazene #
    • Azobenzene, 4-methoxy-
    • LGCRPKOHRIXSEG-CCEZHUSRSA-N
    • (E)-1-(4-Methoxyphenyl)-2-phenyldiazene
    • CHEMBL4177086
    • NS00005397
    • p-Methoxy-cis-azobenzene
    • AKOS004904015
    • Azobenzene, 4-methoxy-, (E)-
    • FT-0634244
    • 4-Methoxyazobenzene, 98%
    • 2396-60-3
    • Diazene, (4-methoxyphenyl)phenyl-, (E)-
    • MFCD00039804
    • LGCRPKOHRIXSEG-UHFFFAOYSA-N
    • CHEMBL4162540
    • 21650-49-7
    • (Z)-4-Methoxyazobenzene
    • 15516-72-0
    • DB-046304
    • (4-METHOXYPHENYL)PHENYLDIAZENE
    • MDL: MFCD00039804
    • Inchi: 1S/C13H12N2O/c1-16-13-9-7-12(8-10-13)15-14-11-5-3-2-4-6-11/h2-10H,1H3/b15-14+
    • InChI Key: LGCRPKOHRIXSEG-CCEZHUSRSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/N=N/C1C=CC=CC=1
    • BRN: 958054

Computed Properties

  • Exact Mass: 212.09500
  • Monoisotopic Mass: 212.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34

Experimental Properties

  • Color/Form: powder
  • Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 54.0 to 58.0 deg-C
  • Boiling Point: 340°C(lit.)
  • Flash Point: 130.3±12.9 ºC,
  • Refractive Index: 1.6920 (estimate)
  • Solubility: Almost insoluble (0.01 g/l) (25 º C),
  • PSA: 33.95000
  • LogP: 4.11060
  • Solubility: Not determined

4-Methoxyazobenzene Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S22-S24/25
  • Storage Condition:Sealed in dry,2-8°C(BD98478)
  • Risk Phrases:R36/37/38

4-Methoxyazobenzene Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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